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Compound of Interest

Compound Name: NI 57

cat. No.: B1191946

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nuclear properties of
Nickel-57 (3’Ni), with a particular focus on its half-life. This document details the decay
characteristics, production methods, and the experimental protocols utilized for the
determination of its half-life, making it an essential resource for professionals in nuclear
medicine, radiopharmaceutical development, and nuclear physics research.

Core Properties of Nickel-57

Nickel-57 is a radioactive isotope of nickel that decays into Cobalt-57 (°’Co). Its relatively short
half-life and decay characteristics make it a subject of interest for various scientific applications,
including its use in the synthesis of radiopharmaceuticals.[1]

Quantitative Decay Data

The decay of Nickel-57 is characterized by a combination of electron capture and positron
emission. The key quantitative data for >’Ni are summarized in the table below.
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Property Value

Half-Life 35.60 = 0.06 hours

Decay Mode Electron Capture (EC) & Positron Emission (3+)
Branching Ratios EC: ~56.6%, B+: ~43.4%

Daughter Isotope Cobalt-57 (*’Co)

Total Decay Energy (Q-value) 3.2617 £ 0.0008 MeV

Data sourced from multiple consistent nuclear data compilations.[1][2][3]

Decay Scheme of Nickel-57

Nickel-57 decays to various excited states of Cobalt-57, which then de-excite to the ground
state through the emission of gamma rays. A direct decay to the ground state of >’Co has not
been observed.[3] The simplified decay scheme below illustrates the primary decay pathways.
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A simplified decay scheme for Nickel-57.

Production of Nickel-57

The production of Nickel-57 for experimental and research purposes is typically achieved
through nuclear reactions induced by particle accelerators.

Common Production Reactions

Several nuclear reactions can be utilized to produce Nickel-57. The choice of reaction often
depends on the available particle beam, its energy, and the desired purity of the final >’Ni

sample.
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Reaction Target Material Projectile

58Ni(p,d)>’Ni Enriched >8Ni Protons (p)

58Ni(p,2p)5’Cu - 57Ni + B* +

Ve

Enriched >8Ni Protons (p)

The 38Ni(p,d)>’Ni reaction involves bombarding an enriched Nickel-58 target with a proton
beam, leading to the ejection of a deuteron and the formation of Nickel-57.

Experimental Determination of the Half-Life

The half-life of Nickel-57 is determined by measuring the decrease in its radioactivity over a
period of time. This process involves several key steps, from sample preparation to data
analysis.

Experimental Workflow

The following diagram outlines a typical workflow for the experimental determination of the half-
life of Nickel-57.
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Workflow for determining the half-life of Nickel-57.
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Detailed Methodologies

» Sample Production and Preparation: A target of highly enriched >8Ni is irradiated with a
proton beam of a specific energy in a cyclotron. Following irradiation, the >’Ni produced is
chemically separated from the remaining target material and any other radioisotopic
impurities.

» Radiation Detection: The activity of the purified >’Ni sample is measured over time. High-
purity germanium (HPGe) detectors are commonly used for this purpose due to their
excellent energy resolution, which allows for the specific measurement of gamma rays
emitted following the decay of >’Ni.

o Data Acquisition and Analysis: The number of decay events (counts) in a specific gamma-ray
peak corresponding to the decay of >’Ni is recorded at regular intervals. This data is then
used to plot a decay curve of activity versus time. An exponential function is fitted to this
curve, and the decay constant (A) is determined. The half-life (t/2) is then calculated using
the formula: ti/2 = In(2)/A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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